Cas no 362469-45-2 ((2-(Trifluoromethyl)quinolin-4-yl)methanol, 97%)

• Product Name: (2-(Trifluoromethyl)quinolin-4-yl)methanol, 97%
• CAS No: 362469-45-2
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 855167
• PubChem ID: 18379212
• Update Time: 2024-11-01

(2-(Trifluoromethyl)quinolin-4-yl)methanol, 97% Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)quinolin-4-yl)methanol
• BS-28167
• DB-089623
• 4-(hydroxymethyl)-2-(trifluoromethyl)quinoline
• SCHEMBL3618520
• CS-0208838
• 362469-45-2
• [2-(trifluoromethyl)quinolin-4-yl]methanol
• SB69646
• F81372
• (trifluoromethyl)-4-quinolinemethanol
• (2-(Trifluoromethyl)quinolin-4-yl)methanol, 97%

• Inchi： InChI=1S/C11H8F3NO/c12-11(13,14)10-5-7(6-16)8-3-1-2-4-9(8)15-10/h1-5,16H,6H2
• InChI Key： BUDRHPWUUSCWLP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=N2)C(F)(F)F)CO

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

(2-(Trifluoromethyl)quinolin-4-yl)methanol, 97% Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37